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Introduction
Dimethipin, commercially known as Harvade® 5F, is a versatile plant growth regulator widely

utilized in agriculture.[1] Its primary applications include defoliation of cotton, nursery stock,

rubber trees, and vines, as well as serving as a desiccant to reduce seed moisture content in

crops like maize, rice, oilseed rape, flax, and sunflowers.[2] This document provides detailed

application notes and experimental protocols for the effective field use of Dimethipin, tailored

for researchers, scientists, and professionals in drug development.

Application Notes
Target Crops and Effects
Dimethipin is effective on a range of crops, primarily used for:

Cotton: As a defoliant to aid in mechanical harvesting.[1][2]

Potatoes: As a haulm desiccant.[2]

Nursery Stock, Rubber Trees, and Vines: For defoliation.[2]

Seed Crops (Maize, Rice, Oilseed Rape, Flax, Sunflowers): As a desiccant to facilitate

harvest.[2]
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The mode of action involves interfering with plant protein synthesis, leading to desiccation and

defoliation.[3]

Application Timing
Proper timing of Dimethipin application is crucial for optimal efficacy and to avoid negative

impacts on yield and quality. For cotton, several methods can be used to determine the ideal

application window:

Percent Open Bolls: Application is recommended when 60% to 75% of the bolls are open.[4]

Defoliating before 60% open bolls can lead to reduced yield and fiber quality.[1]

Nodes Above Cracked Boll (NACB): This method involves counting the number of main-stem

nodes between the uppermost first-position cracked boll and the highest harvestable boll.

Application is generally recommended when the NACB is between 3 and 4.[4]

Heat Unit Accumulation: The accumulation of approximately 850-950 DD60s (degree days

above 60°F) after the crop has reached "cutout" (typically 5 nodes above the uppermost

white flower) can also indicate readiness for defoliation.[5]

Boll Maturity Assessment: A practical method is the "sharp knife technique," where the

uppermost harvestable bolls are cut. Mature bolls will have lint that strings out, a dark seed

coat, and well-developed cotyledons.[4]

Application Rates and Methods
Application rates for Dimethipin should be adjusted based on environmental conditions, crop

maturity, and desired outcomes.

Crop
Application Rate
(Harvade® 5F)

Application Method
Spray Volume (per
acre)

Cotton 6.5 - 12 fl. oz. per acre Aerial or Ground

Aerial: Minimum 5

gallonsGround: 10 -

20 gallons
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Note: Always add a crop oil concentrate (COC) at a rate of 1 to 2 pints per acre as required by

the label for acceptable defoliation.[5][6]

Tank Mixing
Dimethipin is often tank-mixed with other harvest aids to enhance its efficacy and address

specific field conditions.

Tank Mix Partner Purpose Application Notes

Ethephon Products Boll opening
Enhances the opening of

mature bolls.[7]

Thidiazuron Products Regrowth inhibition

Provides control of regrowth,

especially under conditions

promoting it.[5]

Phosphate Defoliants Enhanced defoliation

Recommended for rank or

actively growing cotton to

improve leaf drop.[5]

MSMA, Glyphosate Broadleaf weed control

Used in post-directed

applications for weed

management.[8]

Caution: Do not mix Dimethipin with cacodylic acid-based products as they are antagonistic.[9]

Always perform a jar test to ensure physical compatibility of tank mix partners before loading

the sprayer.[10]

Environmental Considerations
Rainfastness: A rain-free period of at least 6 hours is necessary following the application of

Dimethipin to ensure proper absorption and efficacy.[6]

Soil Persistence: Dimethipin can be persistent in soil and has the potential to leach into

groundwater.[3] The degradation rate is influenced by soil type, organic matter content, and

microbial activity.[11]
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Rotational Crops: A plant-back interval of at least 6 months is recommended for rotational

crops following a Dimethipin application.[9]

Pre-Harvest Interval (PHI)
The pre-harvest interval for Dimethipin (Harvade® 5F) in cotton is 7 days.[7]

Experimental Protocols
Protocol 1: Determining Optimal Application Rate and
Timing for Cotton Defoliation
Objective: To determine the most effective application rate and timing of Dimethipin for cotton

defoliation to maximize leaf drop and minimize negative impacts on yield and fiber quality.

Methodology:

Experimental Design: Establish a randomized complete block design with a minimum of four

replications. Plot sizes should be sufficient to allow for mechanical harvesting and yield

determination (e.g., 4 rows x 50 feet).

Treatments:

Application Timing: Apply Dimethipin at different stages of crop maturity, such as 50%,

60%, 70%, and 80% open bolls, or at NACB values of 5, 4, 3, and 2.

Application Rate: Test a range of Dimethipin (Harvade® 5F) rates at each timing, for

example, 6, 8, 10, and 12 fl. oz. per acre. All treatments should include a constant rate of

crop oil concentrate.

Control: Include an untreated control plot.

Application: Apply treatments using a calibrated research sprayer to ensure uniform

coverage. Record environmental conditions (temperature, humidity, wind speed) at the time

of application.

Data Collection:
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Defoliation Percentage: Visually assess and record the percentage of leaf drop at 7 and 14

days after treatment (DAT).

Regrowth: Visually rate the level of regrowth at 14 DAT.

Boll Opening: Count the number of open bolls per unit area at 7 and 14 DAT.

Yield: Mechanically harvest the center two rows of each plot and determine the seed

cotton yield.

Fiber Quality: Collect a subsample of seed cotton from each plot for ginning and analysis

of fiber quality parameters (e.g., micronaire, length, strength).

Data Analysis: Analyze the data using analysis of variance (ANOVA) to determine the effects

of application timing and rate on defoliation, regrowth, boll opening, yield, and fiber quality.

Protocol 2: Evaluating the Rainfastness of Dimethipin
Objective: To quantify the rainfastness of Dimethipin on cotton leaves after application.

Methodology:

Plant Material: Grow cotton plants in a greenhouse to a uniform growth stage.

Application: Apply Dimethipin at the recommended rate with a crop oil concentrate to the

cotton plants using a laboratory track sprayer to ensure a consistent application.

Drying Period: Allow the treated plants to dry for varying periods before simulated rainfall

(e.g., 1, 2, 4, 6, and 8 hours).

Simulated Rainfall: Use a rainfall simulator to apply a known intensity and duration of rainfall

(e.g., 1 inch/hour for 30 minutes).[6][10] Include a set of treated plants that do not receive

rainfall as a control.

Efficacy Assessment (Bioassay):

After the rainfall event and a subsequent drying period, visually assess the level of

defoliation at 7 and 14 DAT.
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Residue Analysis (Quantitative):

Immediately after the simulated rainfall, collect leaf samples from each treatment group.

Extract the Dimethipin residue from the leaf surfaces using an appropriate solvent.

Quantify the amount of Dimethipin remaining on the leaves using a suitable analytical

method such as Gas Chromatography-Mass Spectrometry (GC-MS).

Data Analysis: Compare the defoliation efficacy and the amount of residue remaining on the

leaves across the different drying periods to determine the time required for Dimethipin to

become rainfast.

Visualizations
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Caption: Workflow for determining optimal Dimethipin application rate and timing.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b166068?utm_src=pdf-body-img
https://www.benchchem.com/product/b166068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Assess Crop for Defoliation

Is Crop Mature?
(% Open Bolls, NACB, Boll Cut)

Wait and Re-assess

No

Select Application Rate
(Based on Conditions)

Yes

Check Weather Forecast
(Rain-free period > 6 hrs?)

Delay Application

No

Determine Need for Tank Mix
(Boll Opening, Regrowth Control)

Yes

Prepare Tank Mix with COC
(Perform Jar Test)

Yes

Apply Dimethipin

No, Apply Alone with COC

Click to download full resolution via product page

Caption: Decision-making flowchart for Dimethipin application in cotton.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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